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Compound of Interest

Compound Name: Enzastaurin

Cat. No.: B1662900 Get Quote

Enzastaurin is classified as hazardous, and it is crucial to understand its associated risks

before handling. It is harmful if swallowed and may cause long-lasting adverse effects on

aquatic life.[1]

Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statements

Acute Toxicity,

Oral
Category 4 GHS07[1] Warning[1][2]

H302: Harmful if

swallowed.[1][2]

Chronic Aquatic

Toxicity
Category 4 - -

H413: May

cause long

lasting harmful

effects to aquatic

life.[1]

Quantitative Data for Enzastaurin
Key quantitative data regarding the solubility and toxicity of Enzastaurin are summarized

below.
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Property Value Solvent/Conditions

Solubility ~10 mg/mL DMSO[3]

~16.6 mg/mL Dimethylformamide (DMF)[3]

~0.25 mg/mL
1:3 solution of DMF:PBS (pH

7.2)[3]

30 mg/mL (58.18 mM) Fresh DMSO[4]

Toxicity IC₅₀ = 6 nM PKCβ Inhibition[3]

TDLO = 3,400 ml/kg/17D

(intermittent)
Oral (mouse)[1]

Step-by-Step Disposal Procedure for Enzastaurin
Disposal of Enzastaurin and its contaminated materials must be handled by an approved

waste disposal plant.[2] The following steps provide a general operational workflow for

laboratory personnel.

1. Personal Protective Equipment (PPE) Before handling Enzastaurin, ensure you are wearing

appropriate PPE to prevent exposure.[2]

Gloves: Wear chemically resistant gloves tested for use with hazardous drugs.[5]

Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA

regulations.[2]

Lab Coat/Gown: Wear a lab coat or protective gown to prevent skin contact.[2]

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

[2]

2. Waste Segregation Properly segregate all waste contaminated with Enzastaurin.

Solid Waste: This includes empty vials, contaminated gloves, bench paper, pipette tips, and

other disposable lab supplies. Place these items into a clearly labeled, sealed plastic bag or

a dedicated hazardous waste container.[5]
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Liquid Waste: Unused solutions of Enzastaurin should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not pour Enzastaurin solutions down the

drain.[1][2]

Sharps: Contaminated needles and syringes should be placed in a designated sharps

container for hazardous materials.

3. Labeling and Storage All waste containers must be clearly labeled.

Use labels that include "Hazardous Waste," the name "Enzastaurin," and the associated

hazard symbols.

Store the waste containers in a designated, secure area away from incompatible materials.

4. Disposal Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

contractor.[6]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Ensure all documentation, such as a chemical waste manifest, is completed accurately. The

waste will typically be sent for high-temperature incineration.[6]

5. Spill Management In case of a spill, immediate action is required.

Ensure a hazardous drug spill kit is available in all areas where Enzastaurin is handled.[7]

[8]

Evacuate the immediate area to prevent further exposure.

Wearing appropriate PPE, contain and absorb the spill using materials from the spill kit.

Clean the area thoroughly with soap and water after the spill is removed.[5]

Dispose of all cleanup materials as hazardous waste.

Report the incident to your supervisor and EHS department.[5]
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Experimental Protocols
Kinase Inhibition Assay This assay measures the ability of Enzastaurin to inhibit Protein

Kinase C (PKC) isoforms.[4]

Reaction Setup: Reactions are prepared in 96-well plates with a final volume of 100 μL. The

reaction mixture contains HEPES buffer, Triton X-100, DMSO, MgCl₂, CaCl₂,

phosphatidylserine, diacetyl glycerol, ATP (including ³³ATP), myelin basic protein, and serial

dilutions of Enzastaurin (1-2,000 nM).[4]

Enzyme Addition: The reaction is initiated by adding recombinant human PKC enzymes

(PKCβII, PKCα, PKCε, or PKCγ).[4]

Incubation: The plates are incubated at room temperature for 60 minutes.[4]

Quenching and Filtration: The reaction is stopped with 10% H₃PO₄ and transferred to

phosphocellulose filter plates. After incubation, the plates are washed with 0.5% H₃PO₄ on a

vacuum manifold.[4]

Measurement: A scintillation cocktail is added, and the plates are read on a Microbeta

scintillation counter to determine the level of phosphorylation.[4]

Data Analysis: IC50 values are calculated by fitting a three-variable logistic equation to the

dose-response data.[4]

Apoptosis Induction Assay This assay determines if Enzastaurin induces apoptosis in cancer

cell lines via nucleosomal fragmentation.[4]

Cell Plating: HCT116 and U87MG cells are plated at 5 × 10³ cells per well in 96-well plates in

media supplemented with 1% FBS.[4]

Treatment: Cells are incubated with or without various concentrations of Enzastaurin (0.1 to

10 μM) for 48 to 72 hours.[4]

Measurement: Apoptosis is measured using a terminal deoxynucleotidyl transferase-

mediated nick-end labeling (TUNEL) and staining kit, following the manufacturer's protocol.

[4]
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Data Analysis: Absorbance values are normalized to control-treated cells to calculate a

nucleosomal enrichment factor for each concentration.[4]

Visualizations
Enzastaurin Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the safe disposal of Enzastaurin
waste.
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Caption: Enzastaurin inhibits PKCβ, leading to the suppression of the downstream AKT

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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